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Compound of Interest

9-Octadecenoic acid (92)-,
Compound Name:

dodecyl ester

An In-Depth Technical Guide to Dodecyl Oleate for Researchers, Scientists, and Drug
Development Professionals

CAS Number: 36078-10-1

This guide provides a comprehensive overview of dodecyl oleate, a versatile oleochemical with
significant applications in the pharmaceutical and cosmetic industries. It is intended for
researchers, scientists, and professionals involved in drug development and formulation.

Chemical and Physical Properties

Dodecyl oleate, also known as lauryl oleate, is the ester of dodecanol and oleic acid.[1][2] Its
lipophilic nature makes it an excellent emollient and vehicle for various active pharmaceutical
ingredients (APIs). Below is a summary of its key physicochemical properties.
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Property Value Reference
CAS Number 36078-10-1 [LI[21031[41[5]
Lauryl oleate, Oleic acid
dodecyl ester, (2)-9-
Synonyms o [11[2]131[5]
Octadecenoic acid dodecyl
ester
Molecular Formula C30H5802 [1112]131[5]
Molecular Weight 450.78 g/mol [11121[3]
Appearance Liquid [6]
Density ~0.865 g/cm3 [1]
Boiling Point ~519.6 °C at 760 mmHg [1]

Refractive Index

1.46

[1]

Solubility Practically insoluble in water [61[7]
Stable under normal
- conditions; can be hydrolyzed
Stability [6]

under strong acid or alkali

conditions.

Synthesis of Dodecyl Oleate

Dodecyl oleate is primarily synthesized through the esterification of oleic acid with dodecanol

(lauryl alcohol). Various catalytic methods can be employed to enhance the reaction rate and

yield.

Experimental Protocol: Chemical Esterification

This protocol describes a general method for the synthesis of dodecyl oleate using a chemical

catalyst.

Materials:

e Oleic acid
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Dodecanol

Catalyst (e.g., solid superacid, stannous chloride, or 4-dodecylbenzenesulfonic acid)[3][8]
Nitrogen gas or vacuum source

Reaction vessel with heating and stirring capabilities

Purification apparatus (e.g., silica gel column chromatography)

Procedure:

Premixing: Mix oleic acid and dodecanol in a desired molar ratio (e.g., 1.3:1) in the reaction
vessel.[8]

Catalyst Addition: Add the catalyst to the premix. The amount of catalyst can range from 3-
10% of the premix mass for solid superacid or stannous chloride, or 10 mol% for 4-
dodecylbenzenesulfonic acid.[3][8]

Reaction: Heat the mixture to a temperature between 160-280°C (or as low as 40°C with
specific catalysts like 4-dodecylbenzenesulfonic acid) and allow the reaction to proceed for
2-12 hours with continuous stirring.[3][8] During the reaction, it is beneficial to remove water,
a byproduct of esterification, by bubbling nitrogen through the mixture or applying a vacuum.

[3]

Purification: After the reaction is complete, the crude dodecyl oleate can be purified using
methods such as silica gel column chromatography to remove unreacted starting materials
and the catalyst.[1][8]

Analysis: The purity of the final product can be confirmed using techniques like gas
chromatography (GC) and nuclear magnetic resonance (NMR).[1][8]

Experimental Protocol: Lipase-Mediated Synthesis

An alternative, greener approach involves the use of lipases as biocatalysts.

Materials:
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e Oleic acid

e Dodecanol

e Lipase (e.g., Candida rugosa lipase)[1]

o Heptane (or other suitable organic solvent)

» Buffer solution (e.g., phosphate buffer, pH 7.2)
o Shaker or incubator

Procedure:

o Enzyme and Substrate Preparation: Prepare a solution of lipase in a suitable buffer. Dissolve
oleic acid and dodecanol in an organic solvent like heptane.[1]

o Reaction: Combine the enzyme solution with the substrate solution in a screw-capped tube
and shake at a controlled temperature.[1] The reaction progress can be monitored by taking
samples at different time intervals.

e Analysis: The formation of dodecyl oleate can be quantified using gas chromatography (GC)
by comparing the peak area to a standard curve.[1]
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General Workflow for Dodecyl Oleate Synthesis

Chemical Synthesis Enzymatic Synthesis
Mix Oleic Acid and Dodecanol Combine Oleic Acid, Dodecanol, and Lipase in a suitable medium
\ 4 \
Add Catalyst Incubate with Shaking
\ \
Heat and React (with water removal) Extract Dodecyl Oleate
\ 4 \
Purify (e.g., Chromatography) Pure Dodecyl Oleate
\
Pure Dodecyl Oleate

Click to download full resolution via product page

Caption: Workflow for Chemical and Enzymatic Synthesis of Dodecyl Oleate.

Applications in Drug Development

Dodecyl oleate's properties make it a valuable excipient in various drug delivery systems,
particularly for transdermal and topical formulations.

Penetration Enhancer

Fatty acid esters like dodecyl oleate can act as penetration enhancers, facilitating the transport
of drugs across the skin barrier (stratum corneum).[9] They are thought to work by disrupting
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the highly ordered lipid structure of the stratum corneum, thereby increasing its fluidity and
permeability to drug molecules.[10][11]

Nanoemulsions for Drug Delivery

Dodecyl oleate can be used as the oil phase in the formulation of nanoemulsions.[12][13]
Nanoemulsions are kinetically stable, submicron-sized droplets that can encapsulate lipophilic
drugs, enhancing their solubility, stability, and bioavailability.[12][13][14]

Experimental Protocol: Preparation of a Dodecyl Oleate-Based Nanoemulsion

This protocol outlines a general method for preparing an oil-in-water (O/W) nanoemulsion using
dodecyl oleate.

Materials:

e Dodecyl oleate (oil phase)

e Lipophilic drug

o Surfactant (e.g., Tween 80, Span 80)[13]

» Co-surfactant (e.g., ethanol, propylene glycol)[15]

» Purified water (aqueous phase)

» High-energy emulsification equipment (e.g., high-pressure homogenizer, ultrasonicator)
Procedure:

o Oil Phase Preparation: Dissolve the lipophilic drug in dodecyl oleate.

e Agueous Phase Preparation: Disperse the surfactant and co-surfactant in purified water.

e Pre-emulsion Formation: Gradually add the oil phase to the aqueous phase while stirring at
high speed to form a coarse pre-emulsion.

* Nanoemulsification: Subject the pre-emulsion to a high-energy emulsification method to
reduce the droplet size to the nanometer range.
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o Characterization: Analyze the nanoemulsion for droplet size, polydispersity index (PDI), and
zeta potential using dynamic light scattering (DLS). The morphology can be observed using

transmission electron microscopy (TEM).

Workflow for Nanoemulsion-Based Drug Delivery

Dissolve Drug in Dodecyl Oleate (Oil Phase) Disperse Surfactant in Water (Aqueous Phase)

\ /

Mix Oil and Aqueous Phases to form Pre-emulsion

\ J
High-Energy Homogenization

Y

Nanoemulsion Formulation

'

Characterize (Size, PDI, Zeta Potential)

'

In vitro/In vivo Drug Release and Permeation Studies

Click to download full resolution via product page

Caption: Workflow for Nanoemulsion Formulation and Testing.

Safety and Toxicology

Dodecyl oleate is generally considered safe for use in cosmetic and pharmaceutical
applications.[2] It is reported to be non-irritating and has a low potential for toxicity.[2] As with

any excipient, formulation-specific safety assessments are necessatry.
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Conclusion

Dodecyl oleate is a well-characterized fatty acid ester with a favorable safety profile and
versatile applications in drug development. Its role as a penetration enhancer and as an oll
phase in nanoemulsions makes it a valuable tool for formulating poorly water-soluble drugs for
topical and transdermal delivery. The experimental protocols and workflows provided in this
guide offer a foundation for researchers to explore the potential of dodecyl oleate in their
specific drug delivery systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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